Cas no 1643696-86-9 (7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-amine)

7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-amine structure
1643696-86-9 structure
Product Name:7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-amine
CAS No:1643696-86-9
MF:C7H5F3N4
MW:202.136610746384
CID:6960397
PubChem ID:101904412
Update Time:2025-06-25

7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1643696-86-9
    • 7-(Trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-3-amine
    • BXWBXVHPHBUSHZ-UHFFFAOYSA-N
    • 7-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-amine
    • 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-amine
    • Inchi: 1S/C7H5F3N4/c8-7(9,10)4-1-2-14-5(3-4)12-13-6(14)11/h1-3H,(H2,11,13)
    • InChI Key: BXWBXVHPHBUSHZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN2C(N)=NN=C2C=1)(F)F

Computed Properties

  • Exact Mass: 202.04663066Da
  • Monoisotopic Mass: 202.04663066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.2Ų
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